SARS-CoV-2 Entry Inhibition Potency Ranking
In a 2024 Nature Communications study, Tubeimosides I, II, and III were identified as pan-coronavirus entry inhibitors targeting the Niemann-Pick C1 (NPC1) receptor. When tested against authentic SARS-CoV-2 infection in Vero cells, the three congeners displayed a clear potency gradient: Tubeimoside III exhibited the lowest IC₅₀ at ~50 nM, Tubeimoside II at ~100 nM, and Tubeimoside I at ~350 nM [1]. The reference NPC1 inhibitor U18666A required ~1,500 nM (approximately 10- to 30-fold higher) to achieve comparable inhibition [1]. All three Tubeimosides achieved near-complete (~100%) inhibition of EBOV pseudovirus entry at 0.5 μM, whereas tamoxifen and torin—alternative NPC1-interacting compounds—reached only ~50% inhibition at this concentration and required 5- to 10-fold higher doses (2.5–5.0 μM) for equivalent effect [1]. The CC₅₀ (50% cytotoxic concentration) for all three Tubeimosides was approximately 10 μM, yielding a selectivity index that varies by congener [1].
| Evidence Dimension | Anti-SARS-CoV-2 IC₅₀ (authentic virus, Vero cells) |
|---|---|
| Target Compound Data | Tubeimoside I IC₅₀ = 350 nM |
| Comparator Or Baseline | Tubeimoside II IC₅₀ = 100 nM; Tubeimoside III IC₅₀ = 50 nM; U18666A IC₅₀ ≈ 1,500 nM; Tamoxifen/Torin IC₅₀ >> 500 nM (only ~50% inhibition at 0.5 μM) |
| Quantified Difference | Tubeimoside III is 7-fold more potent than Tubeimoside I; Tubeimoside I is ~4.3-fold more potent than U18666A; Tubeimoside I is >10-fold more potent than tamoxifen/torin at equivalent concentrations |
| Conditions | Authentic SARS-CoV-2 infection in Vero cells; EBOV pseudovirus entry assays in Vero, SNB-19, Huh-7, and HEK293T cells; dose-response curves; Nature Communications 2024 |
Why This Matters
For antiviral screening programs, Tubeimoside I offers an intermediate-potency NPC1-targeting tool with a well-characterized selectivity window (CC₅₀ ~10 μM vs. IC₅₀ 350 nM), making it suitable for mechanistic studies where the extreme potency of Tubeimoside III (IC₅₀ ~50 nM) is not required or where the higher toxicity of Tubeimoside III is a confounding factor.
- [1] Khan I, Li S, Tao L, Wang C, Ye B, Li H, et al. Tubeimosides are pan-coronavirus and filovirus inhibitors that can block their fusion protein binding to Niemann-Pick C1. Nat Commun. 2024;15:162. doi:10.1038/s41467-023-44504-4. View Source
